Cas no 2743-38-6 (Di-O-benzoyl L-Tartaric Acid)

Di-O-benzoyl L-Tartaric Acid is a chiral derivative of L-tartaric acid, where both hydroxyl groups are esterified with benzoate moieties. This modification enhances its utility as a resolving agent for the separation of racemic mixtures, particularly in pharmaceutical and fine chemical synthesis. The compound exhibits high enantioselectivity due to its rigid, well-defined stereochemistry, making it effective for diastereomeric salt formation. Its crystalline nature facilitates purification processes, while its stability under typical reaction conditions ensures consistent performance. Di-O-benzoyl L-Tartaric Acid is widely employed in asymmetric synthesis and as a chiral auxiliary, offering reliable reproducibility and selectivity in enantiomeric resolution.
Di-O-benzoyl L-Tartaric Acid structure
Di-O-benzoyl L-Tartaric Acid structure
Product Name:Di-O-benzoyl L-Tartaric Acid
CAS No:2743-38-6
MF:C18H14O8
MW:358.2990
MDL:MFCD00003074
CID:43372
PubChem ID:24861354
Update Time:2025-12-22

Di-O-benzoyl L-Tartaric Acid Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-2,3-Bis(benzoyloxy)succinic acid
    • (2R,3R)-(-)-DI-O-BENZOYL-TARTARIC ACID
    • (2R,3R)-(-)-DIBENZOYL-L-TARTARIC ACID
    • BUTANEDIOIC ACID, 2,3-BIS(BENZOYLOXY)-, (2R,3R)-
    • di-1,4-o-benzoyl-l-tartaric acid
    • DI-O-BENZOYL-L-TARTARIC ACID
    • (-)-DIBENZOYL-L-TARTARIC ACID
    • DIBENZOYL-L-TARTARIC ACID
    • L-DI-O-BENZOYLTARTARIC ACID
    • (2R,3R)-2,3-DIBENZOYLOXYBUTANEDIOIC ACID
    • Di-O-benzoyl L-Tartaric Acid
    • BENZOYL-L-TARTARICACID
    • DIBENZOYL-L-TARARIC ACID
    • Dibenzoyl-L-tartaric
    • DIBENZOYL-L-TARTARIC,I
    • Dibenzoyl-L-tartric Acid
    • ibenzoyl-L-tartaricacid
    • L-DBTA
    • L(-)-Dibenzoyl-L-tartaric acid
    • Dibenzoyltartaric acid
    • Dibenzoyl-L-tartaricacid
    • L-Dibenzoyl tartaric acid
    • 2,3-Bis(benzoyloxy)tartaric acid
    • Tartaric acid, dibenzoate, (-)-
    • O,O-Dibenzoyl-(+)-tartaric acid
    • Tartaric acid, dibenzoate
    • (-)-Dibenzoyl-L(+)-tartaric acid
    • (-)-2,3-Dibenzoyl-L-tartaric acid
    • Dibenzoyl d-tartaric aci
    • (2R,3R)-2,3-Bis(benzoyloxy)butanedioic Acid (Dibenzoyltartric Acid)
    • Dibenzoyl-L-tartaric acid monohydrate
    • (2R,3R)-2,3-Bis(benzoyloxy)butanedioic Acid; Ramipril Imp. M (EP); Dibenzoyltartric Acid; Ramipril Impurity M
    • 3Q14B666VM
    • Butanedioic acid, 2,3-bis(benzoyloxy)-, (R-(R*,R*))-
    • AKOS000277983
    • NSC-118224
    • DTXCID4013401
    • NCGC00258772-01
    • EINECS 220-374-0
    • Tox21_201220
    • HMS3039M05
    • SMR001227193
    • 3-09-00-00870 (Beilstein Handbook Reference)
    • CHEMBL1464055
    • (-)-L-DIBENZOYLTARTARIC ACID
    • 2,3-Bis(benzoyloxy)-butanedioic acid, (R-(R*,R*))-
    • NCGC00091026-02
    • EC 220-374-0
    • (-)-Dibenzoyl tartaric acid
    • (2R,3R)-2,3-bis(benzoyloxy)butanedioic acid
    • Dibenzoyl d-tartaric acid
    • AC-3430
    • dibenzoyltartric acid
    • Q27257884
    • CS-D1145
    • NS00003454
    • (-)-O,O'-Dibenzoyl-L-tartaric acid
    • (2R,3R)-DI-O-BENZOYLTARTARIC ACID
    • MLS001055407
    • Dibenzoyl-(+)-tartaric acid
    • D1354
    • L-(-)-0,0'-Dibenzoyl tartaric acid
    • DTXSID6033401
    • SCHEMBL221678
    • L-Dibenzoyltartaric acid
    • (-)-Dibenzoyltartaric acid
    • L-(-)-O,O'-Dibenzoyl tartaric acid
    • Dibenzoyl-L-tartaric acid, 98%
    • NSC 118224
    • CAS-2743-38-6
    • (-)-o,o'-dibenzoyltartaric acid
    • D3492
    • 2743-38-6
    • Z1688267840
    • UNII-3Q14B666VM
    • NSC 338494
    • AS-10935
    • L(-)-O,O'-DIBENZOYL-TARTARIC ACID
    • RAMIPRIL IMPURITY M [EP IMPURITY]
    • (-)-Dibenzoyl-L-tartaric acid, anhydrous
    • EN300-137519
    • BRN 0709854
    • J-500963
    • MFCD00003074
    • NCGC00091026-01
    • MDL: MFCD00003074
    • Inchi: 1S/C18H14O8/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12/h1-10,13-14H,(H,19,20)(H,21,22)/t13-,14-/m1/s1
    • InChI Key: YONLFQNRGZXBBF-ZIAGYGMSSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)[C@@H](C(=O)O)[C@H](C(=O)O)OC(C1C=CC=CC=1)=O
    • BRN: 0709854

Computed Properties

  • Exact Mass: 358.06900
  • Monoisotopic Mass: 358.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 127

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.3806 (rough estimate)
  • Melting Point: 151.0 to 155.0 deg-C
  • Boiling Point: 234°C/7mmHg(lit.)
  • Flash Point: 221.8ºC
  • Refractive Index: -116 ° (C=1, EtOH)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 127.20000
  • LogP: 1.60680
  • Solubility: Not available
  • Specific Rotation: -112° - -117° (c=1, EtOH)
  • Optical Activity: [α]20/D −116°, c = 9 in ethanol

Di-O-benzoyl L-Tartaric Acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:3-9
  • RTECS:WW8070000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36
  • TSCA:Yes
  • Storage Condition:Store at room temperature

Di-O-benzoyl L-Tartaric Acid Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Di-O-benzoyl L-Tartaric Acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ;  4 h, reflux
Reference
Tartaric acid and its acyl derivatives. Part 5. Direct synthesis of monoacyltartaric acids and novel mono(benzoyl)tartaric anhydride: unusual findings in tartaric acid acylation
Bernas, Urszula; et al, ARKIVOC (Gainesville, 2010, (11), 1-12

Di-O-benzoyl L-Tartaric Acid Raw materials

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Di-O-benzoyl L-Tartaric Acid Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Di-O-benzoyl L-Tartaric Acid Related Literature

Additional information on Di-O-benzoyl L-Tartaric Acid

Introduction to Di-O-benzoyl L-Tartaric Acid (CAS No: 2743-38-6)

Di-O-benzoyl L-Tartaric Acid, with the chemical identifier CAS No 2743-38-6, is a significant compound in the field of chiral chemistry and pharmaceutical applications. This compound, derived from L-tartaric acid, undergoes a benzoylation reaction to form a derivative that exhibits unique properties making it valuable in synthetic chemistry and drug development.

The synthesis of Di-O-benzoyl L-Tartaric Acid involves the selective benzoylation of the hydroxyl groups of L-tartaric acid. This process is typically carried out using benzoyl chloride in the presence of a base, such as triethylamine, to facilitate the reaction. The resulting product is a white crystalline solid that is highly soluble in organic solvents like dichloromethane and ethanol.

In recent years, Di-O-benzoyl L-Tartaric Acid has garnered attention for its role as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in the pharmaceutical industry because they help in creating enantiomerically pure compounds, which are often required for drugs to be effective and safe. The compound's ability to induce stereochemical control makes it particularly useful in the synthesis of complex molecules.

One of the most notable applications of Di-O-benzoyl L-Tartaric Acid is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). For instance, it has been utilized in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's stability and reactivity under various conditions make it a preferred choice for such synthetic routes.

The use of Di-O-benzoyl L-Tartaric Acid extends beyond pharmaceuticals into the realm of materials science. Researchers have explored its potential as a building block for polymers and advanced materials. The compound's chiral nature allows for the creation of polymers with specific optical properties, which can be useful in applications such as liquid crystals and optical fibers.

Recent studies have also highlighted the role of Di-O-benzoyl L-Tartaric Acid in catalysis. Its derivatives have been found to act as effective catalysts in various organic transformations, including hydrogenation and oxidation reactions. This capability makes it a valuable tool for chemists looking to develop more efficient synthetic pathways.

The environmental impact of using Di-O-benzoyl L-Tartaric Acid has also been a subject of research. Studies have shown that when properly handled and disposed of, this compound does not pose significant environmental risks. However, like many chemical intermediates, its use requires adherence to good laboratory practices to minimize any potential hazards.

In conclusion, Di-O-benzoyl L-Tartaric Acid (CAS No: 2743-38-6) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and catalysis. Its unique chiral properties make it an indispensable tool for researchers aiming to develop new drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow even further.

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ASIACHEM I&E (JIANGSU) CO., LTD
(CAS:2743-38-6)Dibenzoyl-L-tartaric acid
AC132
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